1,4-Dihydro-3,6-diphenyl-1,2,4,5-tetrazine
Overview
Description
1,4-Dihydro-3,6-diphenyl-1,2,4,5-tetrazine, commonly known as DPTZ, is a heterocyclic compound that has been extensively studied for its potential applications in various fields of science. It is a tetrazine derivative that has gained significant attention due to its unique chemical properties, which make it a suitable candidate for several research applications.
Mechanism Of Action
The mechanism of action of DPTZ is not well understood. However, it is believed to act as a reducing agent and a radical scavenger. DPTZ has been shown to exhibit antioxidant activity, which makes it a suitable candidate for various biomedical applications.
Biochemical And Physiological Effects
DPTZ has been shown to exhibit various biochemical and physiological effects. It has been shown to exhibit antioxidant, anti-inflammatory, and antibacterial activity. DPTZ has also been shown to exhibit potential anticancer activity, making it a promising candidate for cancer therapy.
Advantages And Limitations For Lab Experiments
DPTZ has several advantages as a research tool. It is a stable compound that can be easily synthesized and purified. DPTZ is also highly soluble in various solvents, which makes it suitable for various research applications. However, DPTZ has some limitations, including its potential toxicity and its limited stability under certain conditions.
Future Directions
There are several future directions for research on DPTZ. One potential direction is the synthesis of DPTZ derivatives with improved properties for various applications. Another potential direction is the study of the mechanism of action of DPTZ and its potential applications in various fields of science. Additionally, the potential use of DPTZ in drug delivery systems and as a biomaterial is an area that requires further investigation.
Synthesis Methods
The synthesis of DPTZ can be achieved through various methods. One of the most commonly used methods involves the reaction of 3,6-diphenyl-1,2,4,5-tetrazine-1,4-dioxide with hydrazine hydrate. The reaction yields DPTZ as a white, crystalline powder. Other methods of synthesis include the reaction of 3,6-diphenyl-1,2,4,5-tetrazine with sodium hydride and the reaction of 3,6-diphenyl-1,2,4,5-tetrazine-1,4-dioxide with ammonium formate.
Scientific Research Applications
DPTZ has been extensively studied for its potential applications in various fields of science. One of its most significant applications is in the field of materials science, where it is used as a building block for the synthesis of various materials. DPTZ has also been studied for its potential applications in the field of organic electronics, where it is used as a dopant for the synthesis of organic semiconductors.
properties
IUPAC Name |
3,6-diphenyl-1,4-dihydro-1,2,4,5-tetrazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4/c1-3-7-11(8-4-1)13-15-17-14(18-16-13)12-9-5-2-6-10-12/h1-10H,(H,15,16)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEYRTZVLYXCVCX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NNC(=NN2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30162802 |
Source
|
| Record name | 1,2,4,5-Tetrazine, 1,4-dihydro-3,6-diphenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30162802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dihydro-3,6-diphenyl-1,2,4,5-tetrazine | |
CAS RN |
14478-73-0 |
Source
|
| Record name | 1,4-Dihydro-3,6-diphenyl-1,2,4,5-tetrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14478-73-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,4-Dihydro-3,6-diphenyl-1,2,4,5-tetrazine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014478730 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC114059 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=114059 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2,4,5-Tetrazine, 1,4-dihydro-3,6-diphenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30162802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,4-DIHYDRO-3,6-DIPHENYL-1,2,4,5-TETRAZINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J3RAC3A48O | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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